Cas no 1105234-74-9 (2-methoxy-4-methyl-N-[3-(6-oxo-1,6-dihydropyridazin-1-yl)propyl]benzene-1-sulfonamide)

• Product Name: 2-methoxy-4-methyl-N-[3-(6-oxo-1,6-dihydropyridazin-1-yl)propyl]benzene-1-sulfonamide
• CAS No: 1105234-74-9
• MF: C₁₅H₁₉N₃O₄S
• MW: 337.394062280655
• CID: 6584806
• PubChem ID: 30860756
• Update Time: 2025-08-05

2-methoxy-4-methyl-N-[3-(6-oxo-1,6-dihydropyridazin-1-yl)propyl]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-4-methyl-N-[3-(6-oxo-1,6-dihydropyridazin-1-yl)propyl]benzene-1-sulfonamide
• 2-methoxy-4-methyl-N-[3-(6-oxopyridazin-1-yl)propyl]benzenesulfonamide
• F5480-0075
• 1105234-74-9
• 2-methoxy-4-methyl-N-(3-(6-oxopyridazin-1(6H)-yl)propyl)benzenesulfonamide
• AKOS024509833

• Inchi： 1S/C15H19N3O4S/c1-12-6-7-14(13(11-12)22-2)23(20,21)17-9-4-10-18-15(19)5-3-8-16-18/h3,5-8,11,17H,4,9-10H2,1-2H3
• InChI Key： OWUKZMZPLCJXDL-UHFFFAOYSA-N
• SMILES： C1(S(NCCCN2N=CC=CC2=O)(=O)=O)=CC=C(C)C=C1OC

Computed Properties

• Exact Mass: 337.10962727g/mol
• Monoisotopic Mass: 337.10962727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 568
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 96.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on 2-methoxy-4-methyl-N-[3-(6-oxo-1,6-dihydropyridazin-1-yl)propyl]benzene-1-sulfonamide

Introduction to 2-Methoxy-4-Methyl-N-[3-(6-Oxo-1,6-Dihydropyridazin-1-yl)Propyl]Benzene-1-Sulfonamide (CAS No. 1105234-74-9)

2-Methoxy-4-methyl-N-[3-(6-oxo-1,6-dihydropyridazin-1-yl)propyl]benzene-1-sulfonamide (CAS No. 1105234-74-9) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of sulfonamides and is characterized by its unique structural features, which include a methoxy and methyl substituent on the benzene ring, a sulfonamide group, and a pyridazine moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of 2-methoxy-4-methyl-N-[3-(6-oxo-1,6-dihydropyridazin-1-yl)propyl]benzene-1-sulfonamide can be represented as follows: C₁₈H₂₂N₄O₄S. The compound is a white crystalline solid with a molecular weight of 378.45 g/mol. Its solubility in water is limited, but it is soluble in organic solvents such as dimethyl sulfoxide (DMSO), ethanol, and methanol. These properties make it suitable for various experimental and pharmaceutical applications.

Recent studies have highlighted the potential of 2-methoxy-4-methyl-N-[3-(6-oxo-1,6-dihydropyridazin-1-yl)propyl]benzene-1-sulfonamide in the treatment of various diseases. One of the key areas of research has been its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have therapeutic potential in inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 2-methoxy-4-methyl-N-[3-(6-oxo-1,6-dihydropyridazin-1-yl)propyl]benzene-1-sulfonamide has also been investigated for its potential as an antitumor agent. Preclinical studies have demonstrated that it can induce apoptosis in various cancer cell lines, including breast cancer, colon cancer, and lung cancer cells. The mechanism of action appears to involve the modulation of signaling pathways such as the mitogen-activated protein kinase (MAPK) pathway and the phosphatidylinositol 3-kinase (PI3K)/Akt pathway. These pathways are known to play crucial roles in cell proliferation and survival.

The pharmacokinetic properties of 2-methoxy-4-methyl-N-[3-(6-oxo-1,6-dihydropyridazin-1-yl)propyl]benzene-1-sulfonamide have also been studied extensively. In animal models, it has been shown to have good oral bioavailability and a favorable pharmacokinetic profile. The compound is rapidly absorbed from the gastrointestinal tract and distributed throughout the body. It is metabolized primarily by the liver via cytochrome P450 enzymes, with major metabolites being excreted in urine and feces.

Toxicity studies have indicated that 2-methoxy-4-methyl-N-[3-(6-o xo - 1 , 6 - dihydropyridazin - 1 - yl ) propyl ] benzene - 1 - sulfonamide is generally well-tolerated at therapeutic doses. However, like many other sulfonamides, it may cause side effects such as gastrointestinal discomfort, headache, and dizziness at higher doses. Long-term safety studies are ongoing to further evaluate its potential for chronic use.

The development of 2-methoxy-4-methyl-N-[3-(6-o xo - 1 , 6 - dihydropyridazin - 1 - yl ) propyl ] benzene - 1 - sulfonamide as a therapeutic agent is still in its early stages. Clinical trials are currently underway to assess its efficacy and safety in human subjects. Preliminary results from phase I trials have shown promising outcomes, with the compound demonstrating good tolerability and pharmacokinetic properties in healthy volunteers.

In conclusion, 2-methoxy-4-methyl-N-[3-(6-o xo - 1 , 6 - dihydropyridazin - 1 - yl ) propyl ] benzene - 1 - sulfonamide (CAS No. 1105234 - 74 - 9) is a promising compound with potential applications in the treatment of inflammatory disorders and cancer. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in the pharmaceutical industry.